Cas no 1228559-00-9 ((1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine)

• Product Name: (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine
• CAS No: 1228559-00-9
• MF: C₈H₉BrFN
• MW: 218.066164731979
• MDL: MFCD07772674
• CID: 4563972
• PubChem ID: 56973378
• Update Time: 2025-10-12

(1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine
• (1S)-1-(4-bromo-2-fluorophenyl)ethanamine
• (1S)-1-(4-BROMO-2-FLUOROPHENYL)ETHYLAMINE
• (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine
• (S)-1-(4-bromo-2-fluorophenyl)ethanamine
• Y11061
• EN300-214666
• AKOS017550738
• 1228559-00-9
• BS-52461
• SCHEMBL16043191

• MDL： MFCD07772674
• Inchi： 1S/C8H9BrFN/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： BRPFKIPSXUHGSH-YFKPBYRVSA-N
• SMILES： BrC1C=CC(=C(C=1)F)[C@H](C)N

Computed Properties

• Exact Mass: 216.99024 g/mol
• Monoisotopic Mass: 216.99024 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26
• Molecular Weight: 218.07

Additional information on (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine

Compound Introduction: (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine (CAS No: 1228559-00-9)

Introducing (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine, a meticulously synthesized compound identified by the CAS number 1228559-00-9. This compound belongs to the class of amine derivatives and has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. The presence of both bromo and fluorine substituents in its aromatic ring enhances its potential as a versatile intermediate in the development of novel therapeutic agents.

The molecular structure of (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine consists of an ethylamine backbone attached to a phenyl ring that is substituted with a bromine atom at the 4-position and a fluorine atom at the 2-position. This specific arrangement imparts distinct electronic and steric properties, making it a valuable building block for medicinal chemists. The stereochemistry indicated by the (1S) configuration suggests that the compound exists as a single enantiomer, which is crucial for its biological activity and pharmacokinetic behavior.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The< strong>4-bromo-2-fluorophenyl moiety in this compound is particularly intriguing because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. Studies have shown that such substituents can improve metabolic stability and reduce off-target effects, which are critical factors in drug development.

One of the most promising applications of (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the< strong>4-bromo-2-fluorophenyl group, researchers can fine-tune the interactions between the compound and the active site of kinases, leading to more effective inhibition. Preliminary studies have demonstrated that derivatives of this compound exhibit potent activity against several kinases, making them attractive candidates for further development.

The impact of fluorine substitution on biological activity cannot be overstated. Fluorine atoms are known to enhance lipophilicity, metabolic stability, and binding affinity, all of which are desirable traits in drug candidates. In contrast, bromine atoms can introduce rigidity to the molecular structure while also participating in halogen bonding interactions, which can further improve binding specificity. The combination of these two halogens in (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine creates a unique profile that makes it particularly suitable for designing next-generation therapeutics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric hydrogenation, have been employed to achieve the desired stereochemical configuration. These methods not only highlight the synthetic prowess required but also underscore the importance of chirality in pharmaceuticals.

Ongoing research is exploring new derivatives of (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine to expand its therapeutic potential. By introducing additional functional groups or varying the substitution pattern on the phenyl ring, scientists aim to discover compounds with even greater efficacy and fewer side effects. Computational modeling and high-throughput screening are being used to accelerate this process, allowing for rapid identification of promising candidates.

The development of novel pharmaceuticals is a complex endeavor that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound< strong>(1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine exemplifies how structural modifications can lead to significant improvements in drug design. Its unique combination of substituents makes it a valuable tool for researchers seeking to develop innovative treatments for various diseases.

In conclusion, (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-amine (CAS No: 1228559-00-9) represents a significant advancement in medicinal chemistry. Its structural features and potential applications in drug development position it as a key intermediate for future therapeutics. As research continues to uncover new ways to harness its properties, this compound is poised to play a crucial role in shaping the next generation of pharmaceutical innovations.